Cas no 1306605-05-9 (4-{6-(Trifluoromethyl)pyridin-2-yloxy}aniline Hydrochloride)

• Product Name: 4-{6-(Trifluoromethyl)pyridin-2-yloxy}aniline Hydrochloride
• CAS No: 1306605-05-9
• MF: C₁₂H₁₀ClF₃N₂O
• MW: 290.668812274933
• CID: 4587219
• Update Time: 2025-10-25

4-{6-(Trifluoromethyl)pyridin-2-yloxy}aniline Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-{[6-(trifluoromethyl)pyridin-2-yl]oxy}aniline hydrochloride
• 4-{6-(Trifluoromethyl)pyridin-2-yloxy}aniline Hydrochloride

• Inchi： 1S/C12H9F3N2O.ClH/c13-12(14,15)10-2-1-3-11(17-10)18-9-6-4-8(16)5-7-9;/h1-7H,16H2;1H
• InChI Key： FGQHUCAYORZCND-UHFFFAOYSA-N
• SMILES： O(C1C=CC(N)=CC=1)C1=CC=CC(C(F)(F)F)=N1.Cl

Additional information on 4-{6-(Trifluoromethyl)pyridin-2-yloxy}aniline Hydrochloride

Comprehensive Overview of 4-{6-(Trifluoromethyl)pyridin-2-yloxy}aniline Hydrochloride (CAS No. 1306605-05-9)

4-{6-(Trifluoromethyl)pyridin-2-yloxy}aniline Hydrochloride (CAS No. 1306605-05-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its trifluoromethylpyridine moiety and aniline hydrochloride group, is widely studied for its potential applications in drug discovery and material science. Its unique structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation.

The growing interest in 4-{6-(Trifluoromethyl)pyridin-2-yloxy}aniline Hydrochloride is driven by its versatility in medicinal chemistry. Researchers are exploring its role in developing small-molecule therapeutics for conditions such as inflammation, metabolic disorders, and neurodegenerative diseases. The trifluoromethyl group enhances the compound's metabolic stability and lipophilicity, which are critical factors in optimizing drug-like properties. Additionally, its pyridine-2-yloxy linkage contributes to improved binding affinity with biological targets, making it a promising candidate for structure-activity relationship (SAR) studies.

In the agrochemical sector, 4-{6-(Trifluoromethyl)pyridin-2-yloxy}aniline Hydrochloride is investigated for its potential as a crop protection agent. The compound's ability to interact with pest-specific enzymes has led to its evaluation in the development of next-generation pesticides. With increasing global demand for sustainable agriculture, this compound aligns with the search for eco-friendly and high-efficacy solutions. Its aniline hydrochloride derivative also offers advantages in formulation stability, a key consideration for field applications.

From a synthetic chemistry perspective, the preparation of 4-{6-(Trifluoromethyl)pyridin-2-yloxy}aniline Hydrochloride involves multi-step organic reactions, including nucleophilic aromatic substitution and salt formation. Advanced techniques such as HPLC purification and spectroscopic characterization (e.g., NMR, MS) are employed to ensure high purity and accurate structural confirmation. These methodologies are critical for meeting the stringent quality standards required in pharmaceutical intermediates and fine chemicals production.

The compound's relevance extends to academic research, where it serves as a model for studying heterocyclic chemistry and molecular design. Recent publications highlight its utility in catalysis and ligand development, further broadening its scientific impact. As the demand for tailor-made chemicals grows, 4-{6-(Trifluoromethyl)pyridin-2-yloxy}aniline Hydrochloride exemplifies the intersection of innovation and practicality in modern chemistry.

In conclusion, 4-{6-(Trifluoromethyl)pyridin-2-yloxy}aniline Hydrochloride (CAS No. 1306605-05-9) represents a compelling case study in the advancement of functionalized pyridines and aniline derivatives. Its applications span pharmaceuticals, agrochemicals, and materials science, reflecting its multidisciplinary importance. Ongoing research continues to uncover new possibilities for this compound, solidifying its position as a cornerstone in specialty chemical development.